4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 6-methyl-4-oxo-N-propyl-, methanesulfonate (1:1)

• CAS RN: 125055-76-7
• Molecular Formula: C14H19N3O5S
• Molecular Weight: 341.38 g/mol
• IUPAC Name: methanesulfonic acid;6-methyl-4-oxo-N-propylpyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C13H15N3O2.CH4O3S/c1-3-7-14-12(17)10-8-15-11-6-4-5-9(2)16(11)13(10)18;1-5(2,3)4/h4-6,8H,3,7H2,1-2H3,(H,14,17);1H3,(H,2,3,4)
• InChI Key: WRYHOXBDGPGYIB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CN=C2C=CC=C(N2C1=O)C.CS(=O)(=O)O

Description

4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 6-methyl-4-oxo-N-propyl-, methanesulfonate (1:1) is a useful research compound. Its molecular formula is C14H19N3O5S and its molecular weight is 341.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 6-methyl-4-oxo-N-propyl-, methanesulfonate (1:1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 6-methyl-4-oxo-N-propyl-, methanesulfonate (1:1) including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

After dissolving 1.527 g (0.00623 mol) of N-propyl-6-methyl-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide by heating, 0.61 ml (0.009 mol) of methanesulfonic acid is dropped to the clear yellow solution. On cooling, 1.84 g (86.8%) of the named salt are precipitated as a white crystalline substance, m.p.: 183°-185° C.